Cas no 2228346-51-6 (2-4-(difluoromethoxy)phenyl-1-methylpiperazine)

• Product Name: 2-4-(difluoromethoxy)phenyl-1-methylpiperazine
• CAS No: 2228346-51-6
• MF: C₁₂H₁₆F₂N₂O
• MW: 242.265049934387
• CID: 5996054
• PubChem ID: 165650939
• Update Time: 2025-06-20

2-4-(difluoromethoxy)phenyl-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-4-(difluoromethoxy)phenyl-1-methylpiperazine
• 2228346-51-6
• 2-[4-(difluoromethoxy)phenyl]-1-methylpiperazine
• EN300-1949621

• Inchi： 1S/C12H16F2N2O/c1-16-7-6-15-8-11(16)9-2-4-10(5-3-9)17-12(13)14/h2-5,11-12,15H,6-8H2,1H3
• InChI Key： DXKYJBHUBMNGIP-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1CNCCN1C)F

Computed Properties

• Exact Mass: 242.12306946g/mol
• Monoisotopic Mass: 242.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 24.5Ų

Additional information on 2-4-(difluoromethoxy)phenyl-1-methylpiperazine

Introduction to 2-4-(difluoromethoxy)phenyl-1-methylpiperazine (CAS No. 2228346-51-6) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-4-(difluoromethoxy)phenyl-1-methylpiperazine, identified by the CAS number 2228346-51-6, is a fluorinated aromatic piperazine derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising pharmacological properties. This compound belongs to a class of molecules that exhibit potential therapeutic relevance, particularly in the modulation of neurotransmitter systems and the development of novel therapeutic agents.

The structural motif of 2-4-(difluoromethoxy)phenyl-1-methylpiperazine incorporates a piperazine ring, which is a common pharmacophore in many psychoactive and cardiovascular drugs, alongside a phenyl ring substituted with two key functional groups: a difluoromethoxy group and a methyl group. The presence of these fluorine atoms and the methoxy group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further pharmacological investigation.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the binding interactions of 2-4-(difluoromethoxy)phenyl-1-methylpiperazine with various biological targets. Studies suggest that this compound may interact with serotonin receptors, particularly 5-HT1A and 5-HT2A subtypes, which are implicated in mood regulation, anxiety disorders, and cognitive functions. The fluorine atoms in the molecule are believed to play a crucial role in modulating receptor affinity and selectivity, thereby fine-tuning its pharmacological effects.

In addition to its potential as a serotonin receptor modulator, 2-4-(difluoromethoxy)phenyl-1-methylpiperazine has been investigated for its interactions with other neurotransmitter systems. Preliminary research indicates that it may exhibit weak dopamine receptor activity, suggesting potential applications in the treatment of neurodegenerative disorders such as Parkinson's disease. The combination of structural features from both the phenyl ring and the piperazine moiety contributes to its multifaceted pharmacological profile.

The synthesis of 2-4-(difluoromethoxy)phenyl-1-methylpiperazine involves multi-step organic reactions, including nucleophilic aromatic substitution, cross-coupling reactions, and functional group transformations. The introduction of fluorine atoms into the aromatic ring is typically achieved through halogenation followed by displacement reactions, while the methoxy group is often introduced via methanolysis or etherification. These synthetic strategies highlight the compound's complexity but also its feasibility for large-scale production if required for preclinical or clinical studies.

One of the most compelling aspects of 2-4-(difluoromethoxy)phenyl-1-methylpiperazine is its potential as a scaffold for drug discovery. By modifying its core structure or exploring derivatives, researchers can generate libraries of compounds with tailored pharmacological properties. This approach is particularly valuable in modern drug development pipelines, where targeted molecular design can lead to more efficient and effective therapeutic agents.

Recent studies have also explored the metabolic fate of 2-4-(difluoromethoxy)phenyl-1-methylpiperazine using in vitro liver microsome assays. These investigations have revealed that the compound undergoes biotransformation primarily through oxidative pathways mediated by cytochrome P450 enzymes. Understanding these metabolic pathways is crucial for predicting drug-drug interactions and optimizing dosing regimens in clinical settings.

The safety profile of 2-4-(difluoromethoxy)phenyl-1-methylpiperazine is another critical area of interest. Initial toxicology studies have demonstrated that the compound exhibits moderate solubility in water and organic solvents, which influences its formulation and delivery methods. Furthermore, preliminary animal studies suggest that it has a reasonable safety margin at expected therapeutic doses, although further extensive toxicity evaluations are necessary before human trials can commence.

The growing interest in fluorinated aromatic compounds like 2-4-(difluoromethoxy)phenyl-1-methylpiperazine reflects broader trends in medicinal chemistry towards designing molecules with enhanced binding affinity and selectivity. Fluorochemicals are known for their ability to improve pharmacokinetic properties such as bioavailability, metabolic stability, and cell membrane permeability. As such, compounds containing fluorine atoms are increasingly prevalent in clinical development pipelines across various therapeutic areas.

In conclusion,2-4-(difluoromethoxy)phenyl-1-methylpiperazine (CAS No. 2228346-51-6) represents a promising candidate for further exploration in chemical biology and medicinal chemistry. Its unique structural features, combined with preliminary evidence of favorable pharmacological interactions and metabolic profiles, make it an attractive molecule for developing novel therapeutic agents. Continued research into this compound will likely yield valuable insights into its potential applications in treating neurological disorders and other conditions.